Cas no 1430839-74-9 (1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride)

• Product Name: 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride
• CAS No: 1430839-74-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD20278346
• CID: 2604550
• Update Time: 2025-06-08

1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride
• 1-benzyl-4-methylpyrrolidin-3-one hydrochloride

• MDL： MFCD20278346
• Inchi： 1S/C12H15NO.ClH/c1-10-7-13(9-12(10)14)8-11-5-3-2-4-6-11;/h2-6,10H,7-9H2,1H3;1H
• InChI Key： MAVGWUUVLONCLO-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN(CC2C=CC=CC=2)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride

Introduction to 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride (CAS No. 1430839-74-9)

1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride, identified by the CAS number 1430839-74-9, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidinone class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological research.

The molecular structure of 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride features a benzyl group at the 1-position, a methyl group at the 4-position, and a ketone functionality at the 3-position of the pyrrolidine ring. This unique arrangement contributes to its diverse chemical reactivity and biological interactions. The presence of the hydrochloride moiety further influences its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in pyrrolidinone derivatives due to their potential as scaffolds for drug discovery. Specifically, 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride has been explored in various preclinical studies for its pharmacological effects. Research indicates that this compound may exhibit properties relevant to central nervous system (CNS) modulation, including potential applications in neurodegenerative diseases and cognitive enhancement.

One of the most compelling aspects of 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride is its role as a building block in medicinal chemistry. Its structural features allow for modifications that can fine-tune biological activity, making it a versatile starting point for developing novel therapeutic agents. For instance, researchers have investigated its derivatives as potential kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases.

The synthesis of 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as pyrrolidine derivatives. The introduction of the benzyl and methyl groups at specific positions requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

From a pharmacological perspective, 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride has shown promise in models of neuroprotection and cognitive function. Studies suggest that it may interact with specific neurotransmitter systems, potentially leading to effects on memory formation and learning. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to predict binding interactions with biological targets.

The compound's stability under various storage conditions is another critical factor contributing to its utility in research settings. The hydrochloride salt form provides enhanced stability compared to the free base, allowing for longer shelf life and easier handling during experiments. This stability is particularly important in long-term studies where maintaining compound integrity is essential for obtaining reliable results.

In conclusion, 1-Benzyl-4-methyl-pyrrolidin-3-one hydrochloride (CAS No. 1430839-74-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in medicinal chemistry endeavors.